4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid

• IUPAC Name: 4-[[4-methyl-3-[(3-nitrophenyl)sulfamoyl]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H17N3O7S/c1-13-5-6-15(20(25)22-16-9-7-14(8-10-16)21(26)27)11-19(13)32(30,31)23-17-3-2-4-18(12-17)24(28)29/h2-12,23H,1H3,(H,22,25)(H,26,27)
• InChI Key: RELSKAQDDODSBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)S(=O)(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H17N3O7S
• Molecular Weight: 455.4 g/mol

Description

4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid, also known as MNSBA, is a chemical compound that has been widely used in scientific research due to its unique properties. MNSBA is a sulfonamide derivative that has been synthesized using various methods, and it has been found to have a wide range of applications in different scientific fields.

Mechanism of Action

4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons, which is a crucial step in the regulation of pH in the body. The inhibition of carbonic anhydrase by this compound has been found to have various physiological effects, including the reduction of intraocular pressure in the eye, the prevention of seizures in animal models of epilepsy, and the inhibition of tumor growth in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase, the reduction of intraocular pressure, the prevention of seizures, and the inhibition of tumor growth. This compound has also been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has several advantages for use in laboratory experiments, including its high potency and specificity for carbonic anhydrase inhibition. However, there are also some limitations to its use, including its potential toxicity and the need for careful dosing and monitoring of its effects.

Future Directions

Future research on 4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid may focus on its potential therapeutic applications in the treatment of various diseases, including glaucoma, epilepsy, and cancer. Other areas of research may include the development of new methods for synthesizing this compound and the investigation of its mechanisms of action at the molecular level. Additionally, the potential toxicity of this compound and its effects on other physiological processes may also be important areas of future research.

Scientific Research Applications

4-[(4-methyl-3-{[(3-nitrophenyl)amino]sulfonyl}benzoyl)amino]benzoic acid has been used in various scientific research applications, including the development of new drugs, the study of enzyme inhibition, and the investigation of cellular processes. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. This inhibition has been studied as a potential therapeutic strategy for the treatment of various diseases, including glaucoma, epilepsy, and cancer.